Cas no 133658-45-4 (Anantin (9CI))

• Product Name: Anantin (9CI)
• CAS No: 133658-45-4
• MF: C₉₀H₁₁₁N₂₁O₂₄
• MW: 1870.97066044807
• CID: 231317
• PubChem ID: 16132187
• Update Time: 2025-10-22

Anantin (9CI) Chemical and Physical Properties

Names and Identifiers

• Anantin (9CI)
• Anantin
• Anantin (linear sequence)
• GLY-PHE-ILE-GLY-TRP-GLY-ASN-ASP-ILE-PHE-GLY-HIS-TYR-SER-GLY-ASP-PHE: GFIGWGNDIFGHYSGDF
• GLY-PHE-ILE-GLY-TRP-GLY-ASN-ASP-ILE-PHE-GLY-HIS-TYR-SER-GLY-ASP-PHE (PEPTIDE BETA BOND BETWEEN GLY1-ASP8 )
• N(1)Gly-DL-Phe-DL-xiIle-Gly-DL-Trp-Gly-DL-Asn-DL-Asp(1)-DL-xiIle-DL-Phe-Gly-DL-Ala(imidazol-2-yl)-DL-Tyr-DL-Ser-Gly-DL-Asp-DL-Phe-OH
• 133658-45-4

• Inchi： 1S/C90H111N21O24/c1-5-48(3)77-88(132)99-46-75(120)101-61(36-54-41-94-57-25-17-16-24-56(54)57)80(124)97-43-72(117)102-62(37-68(91)114)83(127)106-64(39-70(115)95-42-71(116)100-59(86(130)110-77)33-51-20-12-8-13-21-51)87(131)111-78(49(4)6-2)89(133)107-58(32-50-18-10-7-11-19-50)79(123)96-44-73(118)103-63(38-69-92-30-31-93-69)84(128)105-60(34-53-26-28-55(113)29-27-53)82(126)109-67(47-112)81(125)98-45-74(119)104-65(40-76(121)122)85(129)108-66(90(134)135)35-52-22-14-9-15-23-52/h7-31,41,48-49,58-67,77-78,94,112-113H,5-6,32-40,42-47H2,1-4H3,(H2,91,114)(H,92,93)(H,95,115)(H,96,123)(H,97,124)(H,98,125)(H,99,132)(H,100,116)(H,101,120)(H,102,117)(H,103,118)(H,104,119)(H,105,128)(H,106,127)(H,107,133)(H,108,129)(H,109,126)(H,110,130)(H,111,131)(H,121,122)(H,134,135)
• InChI Key： HRBHNVYMFUKZPZ-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)CC)NC(C1CC(NCC(NC(CC2C=CC=CC=2)C(NC(C(NCC(NC(C(NCC(NC(CC(N)=O)C(N1)=O)=O)=O)CC1=CNC2C=CC=CC1=2)=O)=O)C(C)CC)=O)=O)=O)=O)NC(C(NCC(NC(C(NC(C(NC(C(NCC(NC(C(NC(C(=O)O)CC1C=CC=CC=1)=O)CC(=O)O)=O)=O)CO)=O)CC1C=CC(=CC=1)O)=O)CC1=NC=CN1)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 1869.81000
• Monoisotopic Mass: 1869.811084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 135
• Rotatable Bond Count: 40
• Complexity: 4080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 697
• XLogP3: -0.5

Experimental Properties

• PSA: 697.32000
• LogP: 1.52290

Anantin (9CI) Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Anantin (9CI)

Anantin (9CI): A Comprehensive Overview

Anantin (9CI), identified by the CAS Registry Number 133658-45-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, classified as a terpenoid, has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research in both academic and industrial settings.

The chemical structure of Anantin (9CI) is characterized by a complex arrangement of carbon atoms, with functional groups that contribute to its reactivity and bioavailability. Its terpenoid nature suggests that it may exhibit properties similar to other terpenoids, such as anti-inflammatory or antioxidant effects. Researchers have employed advanced spectroscopic techniques, including NMR and MS, to elucidate its structure further, ensuring accurate characterization for subsequent studies.

Recent advancements in computational chemistry have enabled scientists to predict the bioactivity of Anantin (9CI) with greater precision. Using molecular docking simulations, researchers have identified potential binding sites on target proteins, which could explain its observed effects in biological systems. These findings have been corroborated by in vitro experiments, where Anantin (9CI) demonstrated notable activity against specific enzymes and cellular pathways.

The synthesis of Anantin (9CI) has also been a focal point of recent investigations. Traditional isolation methods from natural sources have been complemented by novel synthetic routes, which offer greater control over the compound's purity and yield. These synthetic approaches leverage modern catalytic techniques, such as asymmetric catalysis, to produce enantiomerically pure samples for pharmacological testing.

In terms of applications, Anantin (9CI) holds promise in the development of novel therapeutic agents. Its potential as an anticancer agent has been explored in preclinical models, where it exhibited selective cytotoxicity against cancer cells while sparing normal cells. Additionally, studies into its anti-inflammatory properties suggest its utility in treating chronic inflammatory diseases, such as arthritis or neurodegenerative disorders.

Collaborative efforts between chemists and biologists have further expanded our understanding of Anantin (9CI)'s mechanisms of action. By integrating data from genomics, proteomics, and metabolomics, researchers have identified key molecular targets that mediate its effects. These insights are paving the way for personalized medicine approaches, where compounds like Anantin (9CI) could be tailored to individual patient profiles for enhanced efficacy.

From an environmental perspective, the sustainability of producing Anantin (9CI) has also come under scrutiny. Green chemistry principles are being applied to optimize its synthesis process, reducing waste and energy consumption while maintaining high yields. Such efforts align with global initiatives aimed at promoting eco-friendly chemical practices.

In conclusion, Anantin (9CI) represents a compelling example of how natural products continue to inspire innovative research across multiple disciplines. As our understanding of its properties deepens through cutting-edge methodologies, it is poised to make significant contributions to both scientific knowledge and practical applications in medicine and beyond.